Cas no 308287-33-4 (3-(2,5-dimethoxyphenyl)prop-2-enal)

3-(2,5-Dimethoxyphenyl)prop-2-enal is a synthetic aromatic aldehyde featuring a conjugated propenal group attached to a dimethoxyphenyl ring. This compound is of interest in organic synthesis due to its reactive α,β-unsaturated carbonyl structure, which enables participation in Michael additions, cyclizations, and other condensation reactions. The electron-donating methoxy groups enhance the aromatic system’s reactivity, making it a versatile intermediate for pharmaceuticals, agrochemicals, and fine chemicals. Its well-defined structure and stability under controlled conditions ensure consistent performance in multi-step syntheses. The compound is typically handled under inert conditions to preserve its integrity, and its purity is critical for achieving high yields in downstream applications.

3-(2,5-dimethoxyphenyl)prop-2-enal structure

308287-33-4 structure

Product Name:3-(2,5-dimethoxyphenyl)prop-2-enal

CAS No:308287-33-4

MF:C₁₁H₁₂O₃

MW:192.211183547974

CID:5958640

PubChem ID:5381129

Update Time:2025-06-07

3-(2,5-dimethoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

- 2-Propenal, 3-(2,5-dimethoxyphenyl)-, (2E)-
- 3-(2,5-Dimethoxyphenyl)acrylaldehyde
- SCHEMBL2121298
- 33538-93-1
- NSC-110720
- EN300-1838673
- NSC110720
- 308287-33-4
- 2,5-dimethoxycinnamaldehyde
- DTXSID80419035
- CS-0349880
- 3-(2,5-dimethoxyphenyl)prop-2-enal
- Inchi： 1S/C11H12O3/c1-13-10-5-6-11(14-2)9(8-10)4-3-7-12/h3-8H,1-2H3/b4-3+
- InChI Key： QODHTNANDXLRSB-ONEGZZNKSA-N
- SMILES： C(=O)/C=C/C1=CC(OC)=CC=C1OC

Computed Properties

Exact Mass: 192.078644241g/mol
Monoisotopic Mass: 192.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 35.5Å²

Experimental Properties

Density: 1.093±0.06 g/cm3(Predicted)
Boiling Point: 343.1±27.0 °C(Predicted)

3-(2,5-dimethoxyphenyl)prop-2-enal Pricemore >>

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